1-Trifluoroacetoxynaphthalene

• Molecular Formula: C12H7F3O2
• Molecular Weight: 240.18 g/mol
• IUPAC Name: naphthalen-1-yl 2,2,2-trifluoroacetate
• InChI: InChI=1S/C12H7F3O2/c13-12(14,15)11(16)17-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
• InChI Key: NWKPJILKQAAHQA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2OC(=O)C(F)(F)F

Description

1-Trifluoroacetoxynaphthalene is a halogenated naphthalene derivative characterized by a trifluoroacetoxy group (-OCOCF₃) substituted at the 1-position of the naphthalene ring. This compound combines the aromatic stability of naphthalene with the electron-withdrawing properties of the trifluoroacetoxy group, making it a reactive intermediate in organic synthesis. The trifluoroacetoxy group is prone to hydrolysis under basic conditions, which can influence its applications in pharmaceuticals or materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Position

The position and type of substituents on the naphthalene ring critically affect physicochemical properties:

• 1-Trifluoroacetoxynaphthalene : The trifluoroacetoxy group at the 1-position introduces strong electron-withdrawing effects, reducing electron density on the aromatic ring and increasing susceptibility to nucleophilic attack. This contrasts with methyl or hydroxyl substituents, which are electron-donating or mildly deactivating, respectively .
• 1-Fluoronaphthalene : A fluorine atom at the 1-position offers moderate electron withdrawal but lacks the steric bulk and hydrolytic instability of the trifluoroacetoxy group. Fluorinated naphthalenes are often used as probes in photophysical studies due to their stability .
• 2-Methylnaphthalene : The methyl group at the 2-position enhances lipophilicity and is associated with industrial applications (e.g., surfactants). Unlike trifluoroacetoxy derivatives, methylnaphthalenes are less reactive and more persistent in environmental matrices .

Toxicity and Environmental Impact

• However, hydrolysis products (e.g., trifluoroacetic acid) are environmentally persistent and regulated under international guidelines .
• 1-Naphthol: A hydroxylated analog, 1-naphthol, is more water-soluble and undergoes rapid biodegradation but is associated with genotoxicity in mammalian cells .

Data Table: Key Properties of Selected Naphthalene Derivatives

Compound	Molecular Formula	Substituent (Position)	Boiling Point (°C)	Solubility	Key Applications
1-Trifluoroacetoxynaphthalene	C₁₂H₇F₃O₂	-OCOCF₃ (1)	Not reported	Low in water	Organic synthesis
1-Fluoronaphthalene	C₁₀H₇F	-F (1)	215–217	Insoluble	Photochemical studies
2-Methylnaphthalene	C₁₁H₁₀	-CH₃ (2)	241–245	Insoluble	Surfactants, dyes
1-Naphthol	C₁₀H₈O	-OH (1)	288–290	Slightly soluble	Pharmaceuticals

Research Findings and Gaps

• Reactivity : Trifluoroacetoxy derivatives exhibit higher electrophilic reactivity compared to methyl- or fluoro-substituted naphthalenes, making them valuable in cross-coupling reactions .
• Environmental Impact : The environmental persistence of trifluoroacetic acid (a hydrolysis product) necessitates careful handling and disposal, contrasting with methylnaphthalenes, which prioritize air and soil contamination mitigation .
• Data Limitations : Direct studies on 1-trifluoroacetoxynaphthalene are scarce. Most inferences derive from analogs like 1-(2-naphthoyl)-3,3,3-trifluoroacetone or regulatory data on halogenated aromatics .